
Essential Guide to the Proper Disposal of PSB-
1491

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: PSB-1491

Cat. No.: B15617315 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of PSB-1491, a potent and selective monoamine oxidase B (MAO-B)

inhibitor. The following procedures are intended for researchers, scientists, and drug

development professionals to ensure safe handling and disposal in a laboratory setting.

Adherence to these guidelines is critical for minimizing environmental contamination and

ensuring personnel safety.

Disclaimer: A specific Safety Data Sheet (SDS) with comprehensive disposal and hazard

information for PSB-1491 (CAS# 1619884-67-1) is not readily available in the public domain.

The following procedures are therefore based on general best practices for the disposal of

hazardous chemical waste, particularly for chlorinated aromatic compounds and indazole

derivatives.[1][2] It is imperative to treat PSB-1491 as a potentially hazardous substance and

consult with your institution's Environmental Health and Safety (EHS) office for specific

guidance.

I. Immediate Safety and Handling Precautions
Before handling PSB-1491 for disposal, all personnel must be equipped with the appropriate

Personal Protective Equipment (PPE) to minimize exposure risk.

Engineering Controls: All handling of PSB-1491 should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood to prevent inhalation of any dust or vapors.[1]
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Personal Protective Equipment (PPE): A summary of recommended PPE is provided in the

table below.

Spill Response: Maintain a chemical spill kit readily accessible. In the event of a spill, evacuate

the area, wear appropriate PPE, and contain the spill using an inert absorbent material.[2][3]

II. Quantitative Data Summary
The following table summarizes the known chemical and physical properties of PSB-1491.[4]

Property Value

Chemical Name
N-(3,4-Dichlorophenyl)-1-methyl-1H-indazole-5-

carboxamide

CAS Number 1619884-67-1

Molecular Formula C15H11Cl2N3O

Molecular Weight 320.17 g/mol

Appearance Solid powder

Storage

Short term (days to weeks) at 0 - 4 °C; Long

term (months to years) at -20 °C. Store in a dry,

dark place.

III. Step-by-Step Disposal Protocol
The disposal of PSB-1491 must be managed as hazardous chemical waste. Under no

circumstances should this compound be disposed of down the drain or in the general trash.[5]

[6]

Step 1: Waste Identification and Segregation

Treat all PSB-1491 waste, including unused product and contaminated materials, as

hazardous chemical waste.[2]

Do not mix PSB-1491 waste with other waste streams unless explicitly permitted by your

institution's EHS office.[7]
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Step 2: Waste Collection

Solid Waste: Collect solid PSB-1491 waste, such as leftover powder and contaminated items

(e.g., weighing papers, gloves, pipette tips), in a dedicated, clearly labeled, and sealable

container.[1][3]

Liquid Waste: If PSB-1491 is in a solution, collect it in a separate, compatible, and clearly

labeled hazardous waste container. The container should be made of a material that does

not react with the solvent or PSB-1491.[7]

Step 3: Container Labeling and Storage

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"PSB-1491," the CAS number, and any other information required by your institution (e.g.,

accumulation start date, principal investigator).[3][7]

Storage: Store the sealed waste container in a designated and secure Satellite Accumulation

Area (SAA) away from incompatible materials. The storage area should be cool, dry, and

well-ventilated.[3][7] Secondary containment should be used to prevent spills.

Step 4: Final Disposal

Arrange for the collection of the hazardous waste through your institution's EHS office or a

licensed hazardous waste disposal contractor.[8]

Follow all institutional, local, state, and federal regulations for the disposal of hazardous

chemical waste.[5]

Step 5: Documentation

Maintain accurate records of the amount of PSB-1491 waste generated and the date of its

disposal.

IV. Emergency Procedures
In the event of accidental exposure, take the following immediate actions:
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Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.[1]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and seek medical

attention.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

V. Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of PSB-1491.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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